Cas no 103614-74-0 (Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester)

• Product name: Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester
• CAS No: 103614-74-0
• MF: C₁₃H₁₉NO₃S
• MW: 269.35986
• CID: 95941
• PubChem ID: 71333033

Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester
• S-[4-(4-hydroxyphenoxy)butyl] N,N-dimethylcarbamothioate
• S-[4-(4-Hydroxyphenoxy)butyl] dimethylcarbamothioate
• DTXSID60761362
• 103614-74-0

• Inchi： InChI=1S/C13H19NO3S/c1-14(2)13(16)18-10-4-3-9-17-12-7-5-11(15)6-8-12/h5-8,15H,3-4,9-10H2,1-2H3
• InChI Key： ZIMKJZYUIGEGCV-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)SCCCCOC1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1Ų
• XLogP3: 2.9